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Compound of Interest

Compound Name:
3,3-Difluoro-1-hydroxy-

cyclobutanecarboxylic acid

CAS No.: 2297599-09-6

Cat. No.: B3000036

Get Quote

Executive Summary
3,3-Difluoro-1-hydroxy-cyclobutanecarboxylic acid (CAS 2297599-09-6) is a specialized

fluorinated building block used in modern medicinal chemistry. It serves as a conformationally

restricted, metabolically stable bioisostere for alpha-hydroxy acids and related polar motifs.

This guide details its physicochemical profile, synthetic methodology via the cyanohydrin route,

and strategic applications in drug design, specifically focusing on its role in modulating pKa and

blocking metabolic soft spots.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6][7]
This compound combines a strained cyclobutane ring with a gem-difluoro motif and an alpha-

hydroxy acid functionality. The fluorine atoms at the C3 position exert a strong electron-

withdrawing inductive effect ($ -I $), which significantly lowers the pKa of the carboxylic acid

compared to the non-fluorinated analog, while the hydroxyl group provides a handle for

hydrogen bonding or further functionalization.
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Property Data

CAS Number 2297599-09-6

IUPAC Name
3,3-Difluoro-1-hydroxycyclobutane-1-carboxylic

acid

Molecular Formula

Molecular Weight 152.10 g/mol

Appearance White to off-white crystalline solid

Solubility Soluble in MeOH, DMSO, THF; Moderate in

pKa (Predicted)

~3.2 – 3.5 (Lower than typical aliphatic acids

due to

-fluorine effect)

LogP (Predicted)
~0.5 – 0.8 (Fluorine increases lipophilicity vs.

hydroxy-cyclobutane)

Structural Identifiers
SMILES:OC1(CC(F)(F)C1)C(=O)O

InChI:InChI=1S/C5H6F2O3/c6-4(7)1-5(10,2-4)3(8)9/h10H,1-2H2,(H,8,9)

Key Structural Features:

Gem-difluoro group (

): Metabolic blocker; inductive electron withdrawal.

Quaternary Center (C1): Prevents racemization (achiral if symmetric, but the molecule has

a plane of symmetry); restricts conformation.

Synthetic Methodology: The Cyanohydrin Route
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The most robust and scalable synthesis for 1-hydroxy-cyclobutanecarboxylic acids typically

proceeds via the addition of a cyanide source to the corresponding ketone, followed by

hydrolysis. For the 3,3-difluoro derivative, the starting material is 3,3-difluorocyclobutanone.

Experimental Workflow
Step 1: Formation of the Cyanohydrin
The reaction of 3,3-difluorocyclobutanone with trimethylsilyl cyanide (TMSCN) is preferred over

HCN gas for safety and yield. Zinc iodide (

) acts as a Lewis acid catalyst.

Reagents: 3,3-Difluorocyclobutanone, TMSCN (1.2 equiv),

(cat.),

or THF.

Conditions:

, 2-4 hours.

Mechanism: Nucleophilic attack of the cyanide ion on the carbonyl carbon. The gem-difluoro

group at C3 creates a dipole that may slightly deactivate the ketone electrophilically, but the

reaction generally proceeds with high conversion.

Step 2: Acid Hydrolysis
The intermediate silyl ether or free cyanohydrin is hydrolyzed using concentrated mineral acid.

This step converts the nitrile (

) to the carboxylic acid (

) and cleaves the TMS group.

Reagents: Conc.

or

(6M to 12M).
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Conditions: Reflux (

), 4-12 hours.

Workup: The product is extracted into ethyl acetate or ether. Due to its high polarity and

water solubility, "salting out" with NaCl is often required during extraction.

Visualization of Synthesis Pathway

Reaction Logic

3,3-Difluorocyclobutanone
(Precursor)

Intermediate:
1-TMS-oxy-3,3-difluoro-
cyclobutanecarbonitrile

TMSCN, ZnI2 (cat.)
DCM, 0°C to RT

Target:
3,3-Difluoro-1-hydroxy-

cyclobutanecarboxylic acid

HCl (conc.)
Reflux, 6-12h

(-NH4Cl)

Click to download full resolution via product page

Figure 1: Standard synthetic route via cyanohydrin formation and acid hydrolysis.

Structural Characterization (Spectroscopy)[4]
Validating the structure requires confirming the presence of the quaternary center and the gem-

difluoro motif.

Nuclear Magnetic Resonance (NMR)[3][4][5]
NMR: This is the most diagnostic tool.

Expect a singlet or a AB quartet (if the environment is chiral or conformationally locked,

though typically averaged in solution) around -80 to -100 ppm.

The absence of vicinal proton coupling (H-F) simplifies the spectrum compared to mono-

fluoro analogs, but long-range coupling (
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) to the methylene protons is common.

NMR:

Methylene Protons (

and

): These will appear as a complex multiplet (approx.

2.5 – 3.2 ppm) due to coupling with the fluorine atoms (

).

Hydroxyl Proton: Broad singlet, chemical shift is concentration-dependent (typically

4.0 – 6.0 ppm in

).

NMR:

Carbonyl (

): ~175 ppm.[1]

C3 (

): Triplet (

) around 115-125 ppm.

C1 (Quaternary): Distinct singlet or weak multiplet around 70-75 ppm.

Medicinal Chemistry Applications
Bioisosterism and Design Rationale
Researchers utilize 3,3-difluoro-1-hydroxy-cyclobutanecarboxylic acid to replace traditional

alpha-hydroxy acids (like glycolic or lactic acid moieties) or even amino acid residues.
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Metabolic Stability: The C3 position in cyclobutane is a common site for oxidative metabolism

(hydroxylation). Installing a gem-difluoro group blocks this "soft spot," extending the half-life (

) of the drug candidate.

Acidity Modulation: The electron-withdrawing fluorines lower the pKa of the carboxylic acid.

This can increase the fraction of the molecule that is ionized at physiological pH, potentially

altering solubility and protein binding affinity.

Conformational Restriction: The cyclobutane ring locks the relative orientation of the hydroxyl

and carboxyl groups, reducing entropy penalties upon binding to a target enzyme or

receptor.

Decision Logic for Scaffold Selection
Challenge:

Lead compound has metabolic instability
or poor potency

Strategy:
Incorporate Fluorinated Scaffold

Option A: 3,3-Difluorocyclobutane
(No OH)

Option B: 3,3-Difluoro-1-hydroxy-
cyclobutanecarboxylic acid

Result:
Blocks metabolism

but lacks H-bond donor

Result:
Blocks metabolism AND

provides OH for H-bonding
(High Target Affinity)

Click to download full resolution via product page

Figure 2: Decision tree for selecting the 1-hydroxy-3,3-difluoro scaffold in lead optimization.

Handling and Safety
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Hazard Classification: Irritant (Skin Irrit. 2, Eye Irrit. 2A, STOT SE 3).

Personal Protective Equipment (PPE): Wear nitrile gloves, safety goggles, and a lab coat.

Handle within a chemical fume hood to avoid inhalation of dust.

Storage: Store in a cool, dry place. Keep container tightly closed. Hydroscopic nature is

possible due to the hydroxy acid functionality; desiccated storage is recommended.

References
Sigma-Aldrich / Merck.3,3-Difluorocyclobutanecarboxylic acid (Non-hydroxy analog

reference for properties). Accessed 2026. Link

ChemicalBook.Cyclobutanecarboxylic acid, 3,3-difluoro-1-hydroxy-, methyl ester (CAS

2298385-66-5). Accessed 2026. Link

MySkinRecipes (Supplier Data).3,3-Difluoro-1-hydroxycyclobutane-1-carboxylic acid (CAS

2297599-09-6). Accessed 2026. Link

PubChem.3,3-Difluoro-1-(trifluoromethyl)cyclobutane-1-carboxylic acid (Structural Analog).

[2] CID 135392993.[2] Accessed 2026. Link

ResearchGate.Synthesis of fluorinated cyclobutane building blocks. (General methodology

for gem-difluoro cyclobutanes). Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: 3,3-Difluoro-1-hydroxy-
cyclobutanecarboxylic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
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hydroxy-cyclobutanecarboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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